Cas no 1361768-88-8 (4-(Bromomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetonitrile)

4-(Bromomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetonitrile is a versatile brominated pyridine derivative with a difluoromethyl substituent, offering unique reactivity for synthetic applications. The bromomethyl group serves as an effective electrophilic site for nucleophilic substitution, while the difluoromethyl moiety enhances stability and influences electronic properties. The methoxy and nitrile functionalities further expand its utility in heterocyclic synthesis, particularly in pharmaceutical and agrochemical intermediates. This compound’s well-defined structure and reactive handles make it valuable for constructing complex molecular frameworks, enabling precise modifications in medicinal chemistry and material science. Its stability under standard conditions ensures reliable handling and storage.

4-(Bromomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetonitrile structure

1361768-88-8 structure

Product Name:4-(Bromomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetonitrile

CAS No:1361768-88-8

MF:C₁₀H₉BrF₂N₂O

MW:291.092068433762

CID:4912658

Update Time:2025-05-23

4-(Bromomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(Bromomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetonitrile
- Inchi： 1S/C10H9BrF2N2O/c1-16-8-4-6(5-11)9(10(12)13)7(15-8)2-3-14/h4,10H,2,5H2,1H3
- InChI Key： HYCPWGZFTNKBHZ-UHFFFAOYSA-N
- SMILES： BrCC1C=C(N=C(CC#N)C=1C(F)F)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 269
XLogP3: 2
Topological Polar Surface Area: 45.9

4-(Bromomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A026001717-500mg	4-(Bromomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetonitrile	1361768-88-8	97%	500mg	999.60 USD	2021-06-08
Alichem	A026001717-1g	4-(Bromomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetonitrile	1361768-88-8	97%	1g	1,764.00 USD	2021-06-08

4-(Bromomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetonitrile Related Literature

1. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
2. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
5. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002

Additional information on 4-(Bromomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetonitrile

Comprehensive Overview of 4-(Bromomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetonitrile (CAS No. 1361768-88-8)

4-(Bromomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetonitrile (CAS No. 1361768-88-8) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique bromomethyl and difluoromethyl functional groups, which contribute to its reactivity and potential applications. The presence of a methoxy group further enhances its versatility, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their role in drug discovery and material science. Researchers are particularly interested in compounds like 4-(Bromomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetonitrile because of their potential to improve bioavailability and metabolic stability in active pharmaceutical ingredients (APIs). The compound's CAS No. 1361768-88-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most common questions about this compound revolves around its synthetic pathways and applications in medicinal chemistry. Studies have shown that the bromomethyl group can serve as a key reactive site for further functionalization, enabling the creation of novel molecules with tailored properties. Additionally, the difluoromethyl moiety is known to influence lipophilicity and electronic effects, which are critical for optimizing drug candidates.

The compound's 6-methoxypyridine backbone is another area of interest, as it is often associated with bioactive molecules. For instance, similar structures have been explored for their potential in treating neurological disorders and infectious diseases. This has led to increased scrutiny of 4-(Bromomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetonitrile as a building block for next-generation therapeutics.

From an industrial perspective, the compound's stability and scalability are frequently discussed topics. Manufacturers and researchers alike seek efficient methods to produce CAS No. 1361768-88-8 with high purity and yield. Advances in catalytic processes and green chemistry have opened new avenues for its synthesis, aligning with the growing emphasis on sustainable practices in chemical production.

Another trending topic is the role of fluorinated compounds in agrochemicals. The difluoromethyl group in 4-(Bromomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetonitrile has been linked to enhanced pesticidal activity, making it a candidate for developing new crop protection agents. This aligns with global efforts to address food security challenges through innovative chemistry.

In summary, 4-(Bromomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-acetonitrile (CAS No. 1361768-88-8) represents a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features, including the bromomethyl and difluoromethyl groups, make it a subject of ongoing research and industrial interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing synthetic and applied chemistry.